N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine
Overview
Description
N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine (NCTA) is a synthetic compound that has been used in the laboratory for a variety of purposes. NCTA has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been used in the development of novel drug delivery systems, as well as in the synthesis of pharmaceuticals and other organic compounds. In
Scientific Research Applications
Anticancer Activity
N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine: has shown promising results in the field of oncology. Research indicates its efficacy in inducing apoptosis in colon cancer cells. The compound was found to produce cell cycle arrest at the G2 phase and activate the intrinsic apoptotic pathway. This was evidenced by the activation of caspase-9 and executioner caspases-3 and 7, nuclear fragmentation, and an increase in reactive oxygen species (ROS) levels .
Neurological Disorders
The compound has been identified as a potential positive allosteric modulator of the metabotropic glutamate receptor 4 (mGlu4). This receptor is a target for the treatment of Parkinson’s disease, and the compound’s modulation of mGlu4 could lead to new therapeutic strategies for managing this neurological disorder .
Synthesis of Gefitinib
An improved protocol for the synthesis of gefitinib, an anticancer drug, involves the use of N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine as an intermediate. This showcases the compound’s role in the pharmaceutical manufacturing process, particularly in the production of targeted therapies for cancer treatment .
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClFN2S/c10-7-5-6(1-2-8(7)11)13-9-12-3-4-14-9/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIYYWSTGMJUEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC2=NC=CS2)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClFN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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